Cas no 2562-52-9 (2,6,8-Trichloropurine)

• Product Name: 2,6,8-Trichloropurine
• CAS No: 2562-52-9
• MF: C₅HCl₃N₄
• MW: 223.447236776352
• MDL: MFCD00067308
• CID: 278341
• Update Time: 2025-10-28

2,6,8-Trichloropurine Chemical and Physical Properties

Names and Identifiers

• 2,6,8-Trichloro-7H-purine
• 2,6,8-TRICHLOROPURINE
• 9H-Purine,2,6,8-trichloro-
• 1H-Purine,6,8-trichloro
• 2,6,8-Trichlor-7(9)H-purin
• 2,6,8-trichlor-9H-purin
• 2,6,8-trichloro-1H-purine
• 2,6,8-trichloro-7(9)H-purine
• 2,8-Trichloropurine
• 2.6.8-Trichlor-purin
• Purine,2,6,8-trichloro
• Purine,6,8-trichloro
• 2,6,8-Trichloropurine

• MDL： MFCD00067308
• Inchi： 1S/C5HCl3N4/c6-2-1-3(11-4(7)9-1)12-5(8)10-2/h(H,9,10,11,12)
• InChI Key： XPTCECRKQRKFLH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(N2)Cl

Computed Properties

• Exact Mass: 221.92700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3

Experimental Properties

• Boiling Point: 305.8°C at 760 mmHg
• PSA: 54.46000
• LogP: 2.31310

2,6,8-Trichloropurine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD248723)

Additional information on 2,6,8-Trichloropurine

Professional Introduction to 2,6,8-Trichloropurine (CAS No. 2562-52-9)

2,6,8-Trichloropurine, a compound with the chemical formula C₅H₂Cl₃N₃, is a significant intermediate in the field of pharmaceutical and agrochemical research. Its unique structure, characterized by three chlorine substituents on a purine backbone, makes it a versatile building block for synthesizing various biologically active molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in modern chemistry and biology.

The molecular structure of 2,6,8-Trichloropurine imparts distinct reactivity that has been exploited in the development of novel therapeutic agents. The presence of chlorine atoms at the 2-, 6-, and 8-positions enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug design. Researchers have leveraged this property to create derivatives with enhanced binding affinity to biological targets.

In recent years, 2,6,8-Trichloropurine has garnered attention for its role in the synthesis of antiviral and anticancer compounds. For instance, studies have demonstrated its utility in constructing nucleoside analogs that inhibit viral polymerases by mimicking natural nucleobases but incorporating modifications that disrupt viral replication. These findings align with the broader trend in medicinal chemistry toward designing molecules that selectively target pathogenic mechanisms without harming host cells.

The synthesis of 2,6,8-Trichloropurine typically involves chlorination reactions on a purine precursor. Advanced synthetic methodologies have refined these processes to improve yield and purity while minimizing environmental impact. Catalytic chlorination techniques, employing transition metals such as copper or palladium, have been particularly effective in achieving regioselectivity and reducing byproduct formation. Such innovations underscore the compound's significance as a sustainable intermediate in industrial applications.

Emerging research highlights the potential of 2,6,8-Trichloropurine in developing next-generation agrochemicals. Its structural motifs have been incorporated into herbicides and fungicides that exhibit improved efficacy against resistant crop pathogens. By modulating the chlorine substitution pattern or introducing additional functional groups, chemists can fine-tune the biological activity of these derivatives. This adaptability makes 2,6,8-Trichloropurine a valuable asset in addressing global food security challenges through advanced agricultural solutions.

The compound's physicochemical properties also make it suitable for material science applications. Its ability to form stable coordination complexes with metal ions has been explored in designing luminescent materials for sensors and optoelectronic devices. Furthermore, its thermal stability allows for use in high-temperature processes where other organic compounds would decompose. These diverse applications underscore the versatility of 2,6,8-Trichloropurine beyond traditional pharmaceutical uses.

Ongoing studies are expanding the chemical space accessible through derivatives of 2,6,8-Trichloropurine. Computational chemistry approaches have accelerated the discovery of novel analogs by predicting their biological activity before experimental synthesis. This synergy between theory and experiment exemplifies how modern research methodologies enhance our understanding and utilization of this compound. Future work may focus on optimizing synthetic routes for large-scale production while maintaining high standards of environmental responsibility.

In conclusion, 2,6,8-Trichloropurine (CAS No. 2562-52-9) represents a cornerstone in interdisciplinary chemical research. Its structural features enable diverse applications across pharmaceuticals and agrochemicals while fostering innovation through sustainable synthetic strategies. As scientific knowledge advances，this compound will undoubtedly continue to play a pivotal role in shaping next-generation therapeutics and materials.